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Introduction

O-[4-(trifluoromethyl)phenyl]hydroxylamine is an aromatic hydroxylamine derivative of

significant interest in the fields of medicinal chemistry and synthetic organic chemistry. Its

structure, featuring a hydroxylamine group attached to a phenyl ring substituted with a

trifluoromethyl (CF3) group at the para-position, confers unique chemical properties that make

it a valuable building block for the synthesis of complex molecules, particularly in drug

discovery. The trifluoromethyl group is a key pharmacophore that can dramatically alter a

molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2][3] This

guide provides a comprehensive overview of the core physicochemical properties, synthesis,

reactivity, and applications of O-[4-(trifluoromethyl)phenyl]hydroxylamine for researchers,

scientists, and professionals in drug development.

Physicochemical and Structural Properties
The defining features of O-[4-(trifluoromethyl)phenyl]hydroxylamine stem from the interplay

between the electron-withdrawing trifluoromethyl group and the nucleophilic hydroxylamine
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moiety.

Core Compound Data
A summary of the fundamental properties of O-[4-(trifluoromethyl)phenyl]hydroxylamine is

presented below.

Property Value Source

Molecular Formula C₇H₆F₃NO [4]

Molecular Weight 177.12 g/mol [4][5]

CAS Number 92381-17-4 [4][5]

IUPAC Name

O-[4-

(trifluoromethyl)phenyl]hydroxy

lamine

[4]

Appearance Liquid (at room temperature)

Monoisotopic Mass 177.04015 Da [6]

InChIKey
YVQRIPAYKQMJME-

UHFFFAOYSA-N
[4]

The Influence of the Trifluoromethyl Group
The CF₃ group is a cornerstone of modern medicinal chemistry for several reasons:

Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF₃ group

highly resistant to metabolic degradation by cytochrome P450 enzymes. This often increases

the half-life of drug candidates.[3]

Lipophilicity: The CF₃ group is highly lipophilic (Hansch π value of +0.88), which can

enhance a molecule's ability to cross cell membranes.[3]

Electronic Effects: As a strong electron-withdrawing group, it lowers the pKa of nearby acidic

or basic functional groups and can modulate the electronic nature of the aromatic ring,

influencing receptor-ligand interactions.
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Synthesis and Chemical Reactivity
Understanding the synthesis and reactivity of O-[4-(trifluoromethyl)phenyl]hydroxylamine is

crucial for its effective use as a chemical intermediate.

Synthetic Pathways
While multiple specific protocols exist, a common and logical synthetic approach involves the

reduction of the corresponding nitroaromatic compound, 4-nitrobenzotrifluoride. Catalytic

hydrogenation is a well-established method for selectively reducing a nitro group to a

hydroxylamine.

Starting Material

Process

Typical Reagents

Final Product

4-Nitrobenzotrifluoride

Controlled Reduction

 Introduction to Reaction Vessel 

O-[4-(trifluoromethyl)phenyl]hydroxylamine

 Selective Hydrogenation 
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Caption: General workflow for the synthesis via catalytic hydrogenation.

Key Chemical Reactions
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As a hydroxylamine derivative, the compound exhibits characteristic reactivity, making it a

versatile synthetic intermediate.[1]

Condensation with Carbonyls: It readily reacts with aldehydes and ketones to form oximes,

which are stable intermediates used in the synthesis of various heterocyclic compounds.

Nucleophilic Substitution: The nitrogen atom of the hydroxylamine group can act as a

nucleophile, attacking electrophilic centers.

Oxidation: The hydroxylamine can be oxidized to the corresponding nitroso or nitro

compounds under specific conditions.

Key Reactivity Pathways
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Caption: Core reactivity of O-[4-(trifluoromethyl)phenyl]hydroxylamine.

Applications in Research and Drug Development
The primary utility of O-[4-(trifluoromethyl)phenyl]hydroxylamine is as a precursor in the

synthesis of biologically active molecules. The 4-(trifluoromethyl)phenyl motif is present in
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numerous FDA-approved drugs and clinical candidates. Its incorporation is a deliberate

strategy to enhance pharmacokinetic and pharmacodynamic properties.[2][3]

Pharmaceutical Intermediates: It serves as a key starting material for creating more complex

molecules, including kinase inhibitors, anti-inflammatory agents, and central nervous system

drugs.[1]

Agrochemical Synthesis: Similar to pharmaceuticals, its structural features are beneficial in

the design of modern pesticides and herbicides.[1]

Material Science: The unique electronic properties imparted by the CF₃ group make such

compounds candidates for investigation in materials science, including organic electronics.

Safety, Handling, and Storage
O-[4-(trifluoromethyl)phenyl]hydroxylamine is a hazardous chemical that requires strict

safety protocols.

Hazard Summary
The compound is classified with multiple hazards based on available safety data.[4][7]

Hazard Statement Description

H227 Combustible liquid

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H318 Causes serious eye damage

H332 Harmful if inhaled

H335 May cause respiratory irritation

Recommended Handling Protocol
Adherence to the following protocol is mandatory to ensure personnel safety.
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Engineering Controls: Work must be conducted in a well-ventilated chemical fume hood.

Eyewash stations and safety showers must be readily accessible.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[8]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Change

gloves immediately if contamination occurs.[9]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator.

Handling Practices: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or

mist. Wash hands thoroughly after handling.[8]

Storage: Store in a tightly closed container in a cool, dry, and dark place with an inert

atmosphere, such as argon or nitrogen. Recommended storage temperature is between 2-

8°C. Keep away from incompatible materials like strong oxidizing agents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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